Cas no 686768-50-3 (3-ethynyl-5-methoxypyridine)

3-ethynyl-5-methoxypyridine structure
3-ethynyl-5-methoxypyridine structure
Product Name:3-ethynyl-5-methoxypyridine
CAS No:686768-50-3
MF:C8H7NO
MW:133.147281885147
CID:1057593
PubChem ID:21097349
Update Time:2025-04-20

3-ethynyl-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3-ethynyl-5-methoxy-Pyridine
    • 3-ethynyl-5-methoxypyridine
    • AB63414
    • YZVXHJYUMFFDQQ-UHFFFAOYSA-N
    • CS-0528937
    • EN300-1857307
    • F1913-0342
    • Pyridine,3-ethynyl-5-methoxy-(9ci)
    • 5-Ethynyl-3-methoxy pyridine
    • 686768-50-3
    • A1-02148
    • AT22617
    • DTXSID80610727
    • AKOS006306658
    • A867001
    • SCHEMBL1476845
    • 5-ethynyl-3-methoxy-pyridine
    • PYRIDINE, 3-ETHYNYL-5-METHOXY-
    • DB-289361
    • Pyridine, 3-ethynyl-5-methoxy- (9CI)
    • MDL： MFCD11109682
    • Inchi： 1S/C8H7NO/c1-3-7-4-8(10-2)6-9-5-7/h1,4-6H,2H3
    • InChI Key： YZVXHJYUMFFDQQ-UHFFFAOYSA-N
    • SMILES： O(C)C1C=NC=C(C#C)C=1

Computed Properties

  • Exact Mass: 133.052763847g/mol
  • Monoisotopic Mass: 133.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 22.1Ų

3-ethynyl-5-methoxypyridine Pricemore >>

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3-ethynyl-5-methoxypyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:686768-50-3)3-ethynyl-5-methoxypyridine
Order Number:A867001
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:02
Price ($):153.0/378.0/1135.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:686768-50-3)3-ethynyl-5-methoxypyridine
A867001
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):153.0/378.0/1135.0
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